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Compound of Interest

Compound Name: 2-Ethynylpyridine

Cat. No.: B158538

Essential Safety and Handling Guide for 2-
Ethynylpyridine

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Ethynylpyridine. It is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Physical Properties

2-Ethynylpyridine is a combustible liquid that can cause serious skin, eye, and respiratory
irritation.[1][2][3] Understanding its physical and chemical properties is crucial for safe handling.

Table 1: Hazard Summary

Hazard Type Description Citations

Flammability Combustible Liquid [3B1141[5]

Causes serious eye irritation,
Health Hazards skin irritation, and may cause [1112][3]

respiratory irritation.

May include headache,
Symptoms of Overexposure dizziness, tiredness, nausea, [3114]

and vomiting.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b158538?utm_src=pdf-interest
https://www.benchchem.com/product/b158538?utm_src=pdf-body
https://www.benchchem.com/product/b158538?utm_src=pdf-body
https://www.benchchem.com/product/b158538?utm_src=pdf-body
https://www.benchchem.com/product/b158538?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR18606.pdf
https://www.lookchem.com/msds/20688/1945-84-2_Pyridine,%202-ethynyl-.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11274&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11274&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC295670010&countryCode=US&language=en
https://content.labscoop.com/products/7de14894-f2e2-4aeb-b29e-f9a73b29edda/PdsIT3151msds.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR18606.pdf
https://www.lookchem.com/msds/20688/1945-84-2_Pyridine,%202-ethynyl-.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11274&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11274&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC295670010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Table 2: Physical and Chemical Properties

Property Value Citations
CAS Number 1945-84-2 [4][5]
Molecular Formula C7HsN [2][3]
Molecular Weight 103.12 g/mol [2][3]
Appearance Colorless to Brown Liquid [3]

Boiling Point 85 °C /12 mmHg [6]
Density 1.021 g/mL at 25 °C [6]

Flash Point 76 °C/168.8 °F [4]
Refractive Index n20/D 1.56 [6]
Storage Temperature 2-8°C (Refrigerated) [6]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is mandatory to minimize risk.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against exposure.[7] All eye and face

protection should comply with OSHA regulations in 29 CFR 1910.133 or European Standard

EN166.[4]

Table 3: Required Personal Protective Equipment
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] Specifications and Best
Area Required PPE .
Practices

Chemical splash goggles are

required.[4][7] A face shield
Eyes/Face Safety Goggles, Face Shield must be worn over goggles

during operations with a high

risk of splashing.[7]

Wear appropriate chemical-
Ski Chemical-Resistant Gloves, resistant gloves (e.g., nitrile)
in
Lab Coat and protective clothing to

prevent skin exposure.[2][4][5]

Always handle in a well-
ventilated area or a chemical
) ) ] fume hood.[1][2] If engineering
Respiratory Ventilated Area / Respirator ] o
controls are insufficient, an
approved respirator must be

used.[5]

Step-by-Step Handling and Storage Protocol

Engineering Controls:

¢ Ventilation: Always use this chemical within a certified chemical fume hood to maintain
airborne levels as low as possible.[1][5]

¢ Inert Atmosphere: For prolonged storage or reactions, handling and storing under an inert
gas like nitrogen or argon is recommended.[2][5]

o Eye Wash Stations: Ensure that safety showers and eyewash stations are easily accessible
in the immediate work area.

Safe Handling Procedure:

» Preparation: Before use, inspect the container for any damage or leaks. Ensure all
necessary PPE is clean, available, and worn correctly.
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e Location: Perform all manipulations inside a chemical fume hood.

» Avoidance: Avoid all personal contact, including inhalation of vapors and contact with skin
and eyes.[1][4]

e Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]
[5] Use only spark-proof tools and explosion-proof equipment.[4]

e Hygiene: Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly after
handling.[1][5]

Storage Protocol:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Temperature: Store in a refrigerator at 2-8°C.[6]

Incompatibilities: Keep away from incompatible materials such as acids and oxidizing
agents.[4]

Labeling: Ensure all containers are clearly labeled.[1]

Emergency and First Aid Procedures

Immediate response is critical in the event of an exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Protocol Citations

Immediately rinse with plenty
of water for at least 15

Eye Contact minutes, including under the [21[3114]
eyelids. Seek immediate

medical attention.

Wash off immediately with
plenty of soap and water for at
i least 15 minutes. Remove
Skin Contact _ _ [31[4][5]
contaminated clothing. Get
medical attention if irritation

persists.

Move the person to fresh air. If
breathing is difficult or stops,

Inhalation provide artificial respiration. [31141[5]
Seek medical attention if

symptoms occulr.

Do NOT induce vomiting.[4]

Rinse mouth with water. Never
Ingestion give anything by mouth to an [21[4]

unconscious person. Seek

immediate medical attention.

Spill and Disposal Plan

Spill Cleanup:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[4]

Containment: For a small spill, use a non-combustible absorbent material like sand, earth, or
vermiculite to soak up the product.[1][4]
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o Collection: Collect the absorbed material and place it into a suitable, sealed, and labeled
container for disposal.[1][4]

» Decontamination: Clean the spill area thoroughly.
Waste Disposal:

o Disposal of 2-Ethynylpyridine and its container must be done through an approved waste

disposal plant.[3][4]

e This material is considered hazardous waste.[4] Chemical waste generators must consult
and comply with all local, regional, and national hazardous waste regulations.[4]

e Do not empty into drains or release into the environment.[2][4]

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://static.cymitquimica.com/products/54/pdf/sds-OR18606.pdf
https://www.fishersci.com/store/msds?partNumber=AC295670010&countryCode=US&language=en
https://www.benchchem.com/product/b158538?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11274&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC295670010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295670010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295670010&countryCode=US&language=en
https://www.lookchem.com/msds/20688/1945-84-2_Pyridine,%202-ethynyl-.html
https://www.fishersci.com/store/msds?partNumber=AC295670010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

1. Preparation Emergency / Spill

Follow First Aid

--#| Evacuate and Ventilate
Procedures

Review SDS and Protocols

\ 4

Verify Engineering Controls
(Fume Hood, Eyewash)

4

Contain with Inert Material

Y

Inspect and Don
Required PPE

2. Hapdling
\4

Work Inside Fume Hood <& ---

Y

Keep Away from
Ignition Sources

\ 4

Use Spark-Proof Tools

3. Post—‘:andling

Tightly Seal Container

\ 4

Store in Ventilated,
Refrigerated Area (2-8°C)

Decontaminate Work Area

4. Dii Posal

Label as Hazardous Waste

Y

Dispose via Approved
Waste Facility

\ 4

Follow All Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Ethynylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-
Ethynylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158538#personal-protective-equipment-for-handling-
2-ethynylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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